(E)-Dodec-2-enoic Acid Ethyl Ester
(E)-Dodec-2-enoic Acid Ethyl Ester
Ethyl (e)-2-dodecenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl (e)-2-dodecenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl (e)-2-dodecenoate has been primarily detected in urine. Within the cell, ethyl (e)-2-dodecenoate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ethyl (e)-2-dodecenoate can be found in pomes. This makes ethyl (e)-2-dodecenoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
28290-90-6
VCID:
VC0105984
InChI:
InChI=1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h12-13H,3-11H2,1-2H3/b13-12+
SMILES:
CCCCCCCCCC=CC(=O)OCC
Molecular Formula:
C14H26O2
Molecular Weight:
226.35 g/mol
(E)-Dodec-2-enoic Acid Ethyl Ester
CAS No.: 28290-90-6
Reference Standards
VCID: VC0105984
Molecular Formula: C14H26O2
Molecular Weight: 226.35 g/mol
| CAS No. | 28290-90-6 |
|---|---|
| Product Name | (E)-Dodec-2-enoic Acid Ethyl Ester |
| Molecular Formula | C14H26O2 |
| Molecular Weight | 226.35 g/mol |
| IUPAC Name | ethyl (E)-dodec-2-enoate |
| Standard InChI | InChI=1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h12-13H,3-11H2,1-2H3/b13-12+ |
| Standard InChIKey | GZXNVYMVJSTRNI-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCCCC/C=C/C(=O)OCC |
| SMILES | CCCCCCCCCC=CC(=O)OCC |
| Canonical SMILES | CCCCCCCCCC=CC(=O)OCC |
| Description | Ethyl (e)-2-dodecenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl (e)-2-dodecenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl (e)-2-dodecenoate has been primarily detected in urine. Within the cell, ethyl (e)-2-dodecenoate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ethyl (e)-2-dodecenoate can be found in pomes. This makes ethyl (e)-2-dodecenoate a potential biomarker for the consumption of this food product. |
| Synonyms | (2E)-2-Dodecenoic Acid Ethyl Ester; Ethyl (E)-2-Dodecenoate; Ethyl trans-2-Dodecenoate; |
| PubChem Compound | 11287580 |
| Last Modified | Nov 11 2021 |
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